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Compound of Interest

Compound Name: Sulfur chloride pentafluoride

Cat. No.: B077404 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of highly

reactive and toxic chemicals like sulfur chloride pentafluoride (SF₅Cl) is paramount. This

guide provides immediate, essential safety and logistical information, including detailed

personal protective equipment (PPE) requirements, emergency first-aid procedures, and a

clear operational workflow for handling and disposal.

Chemical and Physical Properties
Sulfur chloride pentafluoride is a colorless gas at room temperature with a pungent odor.[1]

[2][3] It is a highly toxic and reactive compound.[2]

Property Value

Molecular Formula SF₅Cl[2]

Molecular Weight 162.510 g/mol [2]

Boiling Point -19 °C[1][2]

Melting Point -64 °C[1][2]

Appearance Colorless gas[2][3]
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Strict adherence to appropriate PPE protocols is mandatory to ensure personal safety. The

following table summarizes the required PPE for handling sulfur chloride pentafluoride.
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Body Part
Personal Protective
Equipment

Specifications and
Guidelines

Respiratory Protection
Full-face respirator with

appropriate cartridges

Use a full-face respirator with

P100 or acid gas/organic

vapor combination cartridges.

[4] For high concentrations or

work in confined spaces, a

Powered Air-Purifying

Respirator (PAPR) or Self-

Contained Breathing

Apparatus (SCBA) is

necessary.[4] If exposure limits

are exceeded or irritation is

experienced, a full-face

respirator is required.[5]

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

respirator

Wear safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.[5] If a

half-mask respirator is used, a

chemical splash face shield is

also required.[4] Eyewash

stations should be readily

available.[6][7]

Skin and Body Protection

Chemical-resistant and

fire/flame-resistant impervious

clothing

Wear disposable coveralls

(e.g., Tychem®) with a hood

and boots for full coverage.[4]

Hand Protection Nitrile or butyl rubber gloves

Inspect gloves for any damage

before use.[5] Double-gloving

may be appropriate for

prolonged work.[4] After

handling, wash and dry hands

thoroughly.[5]

Foot Protection Chemical-resistant boots
Should be worn as part of the

full-body protection.
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Emergency First-Aid Procedures
Immediate and appropriate first-aid is critical in the event of exposure.

Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air immediately.[5] If

breathing is difficult, administer oxygen.[5] If

breathing has stopped, provide artificial

respiration (do not use mouth-to-mouth

resuscitation).[5] Seek immediate medical

attention.[5]

Skin Contact

Immediately remove contaminated clothing.[5]

[6] Wash the affected area with soap and plenty

of water.[5][6] Seek medical attention.[5][6]

Eye Contact

Rinse eyes with pure water for at least 15

minutes, including under the eyelids.[5][8] Seek

immediate medical attention.[5][8]

Ingestion

Rinse mouth with water.[5] Do NOT induce

vomiting.[8] Never give anything by mouth to an

unconscious person.[5] Call a physician or

poison control center immediately.[5][8]

Exposure Limits
Exposure Limit Value

Permissible Exposure Limit (PEL) 2.5 ppm (as F)[9]

Threshold Limit Value (TLV) 2.5 ppm (as F)[9]

NIOSH REL 0.01 ppm (0.1 mg/m³) CEILING[10]

OSHA PEL 0.025 ppm (0.25 mg/m³) TWA[10]

IDLH 1 ppm[10][11]
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Operational Workflow for Handling Sulfur Chloride
Pentafluoride
The following diagram outlines the standard operating procedure for the safe handling of sulfur
chloride pentafluoride from preparation to disposal.
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Operational Workflow for Handling Sulfur Chloride Pentafluoride
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Caption: This workflow outlines the key steps for safely handling sulfur chloride
pentafluoride.

Personal Protective Equipment (PPE) Selection
Guide
The selection of appropriate PPE is task-dependent. This diagram provides a logical guide for

choosing the correct level of protection.

PPE Selection Guide for Sulfur Chloride Pentafluoride

Task Assessment

Low Concentration / Small Quantity High Concentration / Large Quantity / Spill

Standard Lab PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Enhanced PPE:
- Full-face Respirator

- Chemical-resistant Coveralls
- Double Nitrile/Butyl Gloves
- Chemical-resistant Boots

Click to download full resolution via product page

Caption: A decision tree for selecting the appropriate PPE based on the handling scenario.

Handling and Storage Procedures
Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[5][8]
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Use non-sparking tools to prevent ignition.[5]

Avoid contact with skin and eyes.[5]

Prevent the formation of aerosols.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Keep away from incompatible materials such as bases, alcohols, and metals.[8]

Store apart from foodstuff containers.[5]

Disposal Plan
All waste containing sulfur chloride pentafluoride must be treated as hazardous waste.

Collect waste in suitable, closed containers that are properly labeled.[5]

Adhered or collected material should be promptly disposed of in accordance with appropriate

laws and regulations.[5]

Contact your institution's Environmental Health and Safety (EHS) office for specific disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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